boesenbergin A
Overview
Description
boesenbergin A is a natural product found in Boesenbergia rotunda with data available.
Scientific Research Applications
Anti-Cancer Properties
Boesenbergin A, derived from Boesenbergia rotunda, has demonstrated potential anti-cancer effects. In human non-small cell lung cancer (A549) cells, it induced apoptosis through mitochondrial dysfunction and regulation of pro-survival and pro-apoptotic Bcl-2 family members. It also influenced intrinsic and extrinsic caspases and free radicals, suggesting potential as a lung cancer treatment agent (Isa et al., 2013). Additionally, it exhibited cytotoxicity and apoptosis induction in human T4-lymphoblastoid cell line (CEMss) through mitochondrial pathways, activation of caspase 3, and G2/M phase cell cycle arrest, indicating its potential as a novel chemotherapeutic agent for leukemia (Ng et al., 2013).
Neuroprotective Effects
Boesenbergin A has shown inhibitory effects on human acetylcholinesterase, a key enzyme associated with Alzheimer’s disease. This inhibition, evaluated through in vitro studies and molecular docking, highlights its potential as a drug candidate for Alzheimer’s treatment (Abdelwahab, 2013).
Gastroprotective Activity
In a study on ethanol-induced gastric ulcers in rats, Boesenbergin A exhibited gastroprotective effects. It enhanced gastric mucus production, suppressed inflammatory mediators, modulated oxidative stress response, and influenced cytokines like TNF-α and IL-6, suggesting its use in treating ulcers (Mohan et al., 2020).
Anti-Inflammatory and Antioxidant Activities
Boesenbergin A demonstrated significant anti-inflammatory and antioxidant activities in vitro. It showed cytotoxic effects on various cancer cell lines and considerable antioxidant activity, highlighting its potential in treating inflammatory conditions (Isa et al., 2012).
Proteomic Analysis and Biosynthesis Pathways
Proteomic analysis of Boesenbergia rotunda, containing Boesenbergin A, identified proteins involved in flavonoid and phenylpropanoid biosynthesis pathways. This analysis contributes to understanding the biosynthesis of bioactive compounds in the plant (Tan et al., 2012).
properties
Molecular Formula |
C26H28O4 |
|---|---|
Molecular Weight |
404.5 g/mol |
IUPAC Name |
(E)-1-[7-hydroxy-5-methoxy-2-methyl-2-(4-methylpent-3-enyl)chromen-8-yl]-3-phenylprop-2-en-1-one |
InChI |
InChI=1S/C26H28O4/c1-18(2)9-8-15-26(3)16-14-20-23(29-4)17-22(28)24(25(20)30-26)21(27)13-12-19-10-6-5-7-11-19/h5-7,9-14,16-17,28H,8,15H2,1-4H3/b13-12+ |
InChI Key |
CTWSWRSNFKNYMF-OUKQBFOZSA-N |
Isomeric SMILES |
CC(=CCCC1(C=CC2=C(C=C(C(=C2O1)C(=O)/C=C/C3=CC=CC=C3)O)OC)C)C |
SMILES |
CC(=CCCC1(C=CC2=C(C=C(C(=C2O1)C(=O)C=CC3=CC=CC=C3)O)OC)C)C |
Canonical SMILES |
CC(=CCCC1(C=CC2=C(C=C(C(=C2O1)C(=O)C=CC3=CC=CC=C3)O)OC)C)C |
synonyms |
boesenbergin A |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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